Cas no 2228772-56-1 (1-(2-bromo-4,5-difluorophenyl)-2-chloroethan-1-ol)

• Product Name: 1-(2-bromo-4,5-difluorophenyl)-2-chloroethan-1-ol
• CAS No: 2228772-56-1
• MF: C₈H₆BrClF₂O
• MW: 271.486447811127
• CID: 6242903
• PubChem ID: 165642684
• Update Time: 2025-11-01

1-(2-bromo-4,5-difluorophenyl)-2-chloroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4,5-difluorophenyl)-2-chloroethan-1-ol
• EN300-1923709
• 2228772-56-1

• Inchi： 1S/C8H6BrClF2O/c9-5-2-7(12)6(11)1-4(5)8(13)3-10/h1-2,8,13H,3H2
• InChI Key： WJGABKGPCCPCPJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(CCl)O)F)F

Computed Properties

• Exact Mass: 269.92586g/mol
• Monoisotopic Mass: 269.92586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-bromo-4,5-difluorophenyl)-2-chloroethan-1-ol

Comprehensive Overview of 1-(2-Bromo-4,5-difluorophenyl)-2-chloroethan-1-ol (CAS No. 2228772-56-1)

The compound 1-(2-bromo-4,5-difluorophenyl)-2-chloroethan-1-ol (CAS No. 2228772-56-1) is a halogenated aromatic alcohol with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromo, difluoro, and chloro substituents, make it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its role in developing small-molecule inhibitors and bioactive scaffolds, aligning with trends in drug discovery and precision medicine.

In recent years, the demand for fluorinated compounds like 1-(2-bromo-4,5-difluorophenyl)-2-chloroethan-1-ol has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with Google search trends highlighting queries such as "fluorine in drug design" and "halogenated building blocks for pharmaceuticals." The compound’s CAS No. 2228772-56-1 is frequently cited in patent literature, underscoring its relevance in intellectual property and R&D circles.

From a synthetic chemistry perspective, the bromo and chloro groups in this molecule offer reactive sites for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal for constructing heterocyclic frameworks, a hot topic in medicinal chemistry forums. Additionally, the difluorophenyl moiety is known to improve lipophilicity, a property often searched in contexts like "optimizing drug permeability."

Environmental and regulatory considerations are also critical. While not classified as hazardous, the compound’s halogenated nature prompts discussions on green chemistry alternatives, a trending search term. Researchers are exploring catalytic methods to reduce waste during its synthesis, addressing ESG (Environmental, Social, and Governance) goals in the chemical industry.

In summary, 1-(2-bromo-4,5-difluorophenyl)-2-chloroethan-1-ol (CAS No. 2228772-56-1) exemplifies the intersection of structural innovation and practical application. Its relevance to drug development, coupled with its synthetic flexibility, ensures its continued prominence in scientific literature and industrial workflows.